Cas no 2172479-88-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid)

4-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid is a specialized fluorinated carboxylic acid derivative designed for peptide synthesis and organic coupling reactions. Its key structural features include a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which ensures selective deprotection under mild basic conditions, and a cyclopropane moiety that enhances conformational rigidity. The aromatic methylbenzoic acid component provides additional reactivity for conjugation. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its stability under standard Fmoc-chemistry conditions and efficient coupling properties. Its well-defined reactivity profile makes it suitable for constructing complex molecular architectures in medicinal chemistry and materials science applications.
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid structure
2172479-88-6 structure
Product Name:4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid
CAS No:2172479-88-6
MF:C28H26N2O5
MW:470.516447544098
CID:6250276
PubChem ID:165574868
Update Time:2025-06-14

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid
    • EN300-1557943
    • 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid
    • 2172479-88-6
    • Inchi: 1S/C28H26N2O5/c1-16-12-18(10-11-19(16)27(32)33)30-26(31)24-13-17(24)14-29-28(34)35-15-25-22-8-4-2-6-20(22)21-7-3-5-9-23(21)25/h2-12,17,24-25H,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
    • InChI Key: PKGBSUMUCFOFJY-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(=O)O)=C(C)C=1

Computed Properties

  • Exact Mass: 470.18417193g/mol
  • Monoisotopic Mass: 470.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid Pricemore >>

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Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid

Comprehensive Overview of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid (CAS No. 2172479-88-6)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid (CAS No. 2172479-88-6) is a specialized organic molecule widely recognized in the fields of medicinal chemistry and peptide synthesis. Its complex structure incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclopropane moiety, and a methylbenzoic acid derivative, making it a valuable intermediate for drug discovery and bioconjugation applications. Researchers and pharmaceutical developers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in designing novel therapeutics.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid has surged, driven by advancements in peptide-based drug development and targeted cancer therapies. The compound's unique cyclopropane ring enhances metabolic stability, a feature highly sought after in the design of protease inhibitors and GPCR modulators. This aligns with the growing interest in small-molecule therapeutics and precision medicine, topics frequently queried in scientific databases and AI-driven research tools.

The Fmoc group in CAS No. 2172479-88-6 is particularly noteworthy for its compatibility with automated peptide synthesizers, a technology gaining traction in high-throughput screening labs. Users often search for "Fmoc deprotection conditions" or "cyclopropane-containing peptide analogs," reflecting the compound's relevance in optimizing synthetic protocols. Additionally, its methylbenzoic acid segment contributes to improved solubility, a critical factor in formulation development—a hot topic in biopharmaceutical forums.

From a structural perspective, the methylcyclopropaneamido linker in this compound offers steric constraints that mimic protein secondary structures, making it a candidate for conformational studies and molecular docking simulations. These applications are frequently discussed in computational chemistry circles, where queries like "rigid peptide backbone modifiers" or "CAS 2172479-88-6 supplier" are common. The compound's versatility also extends to click chemistry applications, a trending area in bioconjugation research.

Quality control of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid is another focal point, with users often inquiring about "HPLC purity standards" or "NMR characterization data." Suppliers emphasizing batch-to-batch consistency and regulatory compliance (e.g., GMP-grade availability) tend to rank higher in search results, underscoring the importance of SEO-optimized technical documentation. Furthermore, the compound's stability under ambient storage conditions is a practical consideration for logistics, a subtopic gaining attention in life science supply chain discussions.

In summary, CAS No. 2172479-88-6 represents a convergence of peptide chemistry, medicinal design, and material science, addressing key challenges in modern therapeutics. Its integration into combinatorial libraries and high-content screening platforms further solidifies its position as a critical tool for researchers navigating the evolving landscape of drug discovery and biomolecular engineering.

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